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Compound of Interest

Compound Name: 2-Ethyl-6-methylaniline

Cat. No.: B166961

This guide provides technical support and frequently asked questions (FAQs) regarding the
safe disposal of 2-Ethyl-6-methylaniline waste. It is intended for researchers, scientists, and
drug development professionals. Adherence to local, regional, and national hazardous waste
regulations is mandatory for all disposal methods.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 2-Ethyl-6-methylaniline waste?

Al: 2-Ethyl-6-methylaniline is a combustible liquid that is harmful if swallowed, in contact with
skin, or inhaled.[1][2][3] It can cause skin and eye irritation.[3] Inhalation may lead to
respiratory tract irritation, and absorption into the body can cause cyanosis (a bluish
discoloration of the skin) due to the formation of methemoglobin.[4] Overexposure may result in
dizziness, drowsiness, headache, shortness of breath, rapid heart rate, and potentially liver and
kidney damage.[4] During a fire, it can produce irritating and highly toxic gases, including
nitrogen oxides and carbon monoxide.[4][5][6]

Q2: What are the physical and chemical properties of 2-Ethyl-6-methylaniline?

A2: 2-Ethyl-6-methylaniline is a clear, light yellow liquid with a pungent odor.[4][5][7] It is
insoluble in water and has a density slightly less than water, causing it to float.[5][7] A summary
of its key quantitative properties is provided in the table below.
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Q3: What personal protective equipment (PPE) should be worn when handling 2-Ethyl-6-
methylaniline waste?

A3: When handling 2-Ethyl-6-methylaniline waste, it is essential to wear appropriate personal
protective equipment. This includes chemical safety goggles or a face shield, protective gloves,
and protective clothing to prevent skin exposure.[1][4] An organic vapor canister mask or a
NIOSH-approved respirator should be used to avoid inhalation of vapors, especially in poorly
ventilated areas.[4][8]

Q4: How should 2-Ethyl-6-methylaniline waste be stored prior to disposal?

A4: 2-Ethyl-6-methylaniline waste should be stored in a tightly closed container in a cool, dry,
and well-ventilated area.[4] It should be kept away from heat, sparks, open flames, and other
sources of ignition.[4] The storage area should be separate from incompatible substances such
as acids, strong oxidizing agents, acid anhydrides, acid chlorides, and chloroformates.[9]

Troubleshooting Guide

Issue: Accidental Spill of 2-Ethyl-6-methylaniline

Solution:

Immediate Action: Evacuate personnel from the spill area and ensure adequate ventilation.
[1] Remove all sources of ignition.[1][4]

o Containment: Prevent the spill from spreading and from entering drains or waterways.[4][10]

» Absorption: Absorb the spill with an inert material such as dry sand or earth.[4]

o Collection: Use spark-proof tools to collect the absorbed material and place it into a suitable,
closed chemical waste container for disposal.[1][4]

e Decontamination: Clean the spill area thoroughly.

e Personal Exposure:

o Inhalation: Move the affected person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[1][4]
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o Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty

of soap and water.[5][6]

o Eye Contact: Immediately flush the eyes with plenty of running water for at least 15

minutes, holding the eyelids open. Seek medical attention.[5][6]

o Ingestion: Do NOT induce vomiting. If the person is conscious and alert, have them rinse

their mouth and drink 2-4 cupfuls of milk or water. Seek immediate medical aid.[4]

Data Presentation

Table 1: Physical and Chemical Properties of 2-Ethyl-6-methylaniline

Property Value

Molecular Formula C9H13N][7]

Molar Mass 135.21 g/mol [7]

Appesrance Clear, light yellow liquid with a pungent odor[4]
[51[7]

Density 0.968 g/mL at 25 °CJ[7]

Melting Point -33 °C[7]

Boiling Point 231 °C[7]

Flash Point 89 °C (193 °F)[7]

Water Solubility

2.66 g/L[7]

Vapor Pressure

0.06 mmHg at 20 °C[2][7]

LD50 (Oral, Rat)

1180 mg/kg[7]

Experimental Protocols

Disclaimer: The following are general protocols and may need to be adapted based on the

specific composition of the waste, laboratory facilities, and regulatory requirements. Always
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consult with your institution's Environmental Health and Safety (EHS) department before
proceeding.

Protocol 1: Neutralization of Acidic Waste Containing 2-Ethyl-6-methylaniline

2-Ethyl-6-methylaniline neutralizes acids in exothermic reactions.[6] This protocol outlines a
general procedure for neutralizing acidic waste streams that may be contaminated with this
compound.

Methodology:

o Preparation: Work in a well-ventilated fume hood. Wear appropriate PPE, including acid-
resistant gloves, safety goggles, and a lab coat.

e Cooling: Place the container of acidic waste in an ice bath to manage the heat generated
during the exothermic reaction.

» Neutralization: Slowly add a weak base (e.g., sodium bicarbonate) to the acidic waste while
stirring continuously.

¢ Monitoring: Monitor the pH of the solution regularly using a pH meter or pH paper. Continue
adding the base until the pH is between 6.0 and 8.0.

o Disposal: Once neutralized, the waste should be collected in a designated hazardous waste
container and disposed of according to institutional and local regulations.

Protocol 2: Incineration

Incineration is a common method for the disposal of combustible organic waste. This should
only be performed by a licensed hazardous waste disposal facility.

Methodology:

o Waste Segregation: Ensure that the 2-Ethyl-6-methylaniline waste is not mixed with
incompatible materials.

o Packaging: The waste should be securely packaged in approved, labeled containers.
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o Transportation: The packaged waste must be transported by a licensed hazardous waste
carrier to a permitted incineration facility.

« Incineration Process: The waste is incinerated at high temperatures in a controlled
environment to ensure complete combustion and to treat any harmful gaseous byproducts.
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Caption: Decision workflow for the safe disposal of 2-Ethyl-6-methylaniline waste.
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Caption: Workflow for responding to a spill of 2-Ethyl-6-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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